Cas no 1049730-78-0 (1-methyl-1H-pyrazolo4,3-bpyridine)

• Product Name: 1-methyl-1H-pyrazolo4,3-bpyridine
• CAS No: 1049730-78-0
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD12196961
• CID: 2623766
• PubChem ID: 56972296
• Update Time: 2025-10-06

1-methyl-1H-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrazolo4,3-bpyridine
• AKOS015966659
• 1049730-78-0
• EN300-1269970
• N1-methyl-pyrazolopyridine
• SCHEMBL256344
• DTXSID50719352
• MAJMPAMZRGVCDH-UHFFFAOYSA-N
• 1-METHYL-1H-PYRAZOLO[4,3-B]PYRIDINE

• MDL： MFCD12196961
• Inchi： 1S/C7H7N3/c1-10-7-3-2-4-8-6(7)5-9-10/h2-5H,1H3
• InChI Key： MAJMPAMZRGVCDH-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=NC=2C=N1

Computed Properties

• Exact Mass: 133.063997236Da
• Monoisotopic Mass: 133.063997236Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-methyl-1H-pyrazolo4,3-bpyridine

1-Methyl-1H-Pyrazolo[4,3-b]Pyridine: A Promising Scaffold in Medicinal Chemistry

1-Methyl-1H-pyrazolo[4,3-b]pyridine, with the CAS number 1049730-78-0, represents a unique class of heterocyclic compounds that have garnered significant attention in recent years for their potential applications in drug discovery and molecular biology. This compound belongs to the broader family of pyrazolo[4,3-b]pyridine derivatives, which are characterized by their fused pyrazole and pyridine rings. The structural complexity of 1-methyl-1H-pyrazolo[4,3-b]pyridine provides a versatile platform for modifying functional groups, enabling the exploration of diverse pharmacological properties.

The synthesis of 1-methyl-1H-pyrazolo[4,3-b]pyridine has been extensively studied in the context of green chemistry, with recent advances focusing on catalytic methods that minimize environmental impact. A 2023 study published in Journal of Organic Chemistry reported a novel microwave-assisted approach that significantly improves the yield and efficiency of its preparation. This method not only aligns with sustainable chemical practices but also reduces the need for hazardous solvents, which is critical for industrial-scale production.

From a pharmacological perspective, 1-methyl-1H-pyrazolo[4,3-b]pyridine exhibits promising activity in modulating cellular signaling pathways. Recent research has highlighted its potential as a modulator of the PI3K/AKT/mTOR pathway, which is implicated in cancer progression and metabolic disorders. A 2023 preclinical study published in Cancer Research demonstrated that derivatives of 1-methyl-1H-pyrazolo[4,3-b]pyridine significantly inhibit the growth of pancreatic tumor cells by targeting specific kinases within this pathway.

Moreover, the pyrazolo[4,3-b]pyridine core has shown potential in the development of antiviral agents. A 2023 study in Antiviral Research revealed that 1-methyl-1H-pyrazolo[4,3-b]pyridine derivatives exhibit broad-spectrum antiviral activity against RNA viruses, including influenza A and SARS-CoV-2. This finding has sparked interest in exploring its role in the development of next-generation antiviral therapies.

Advances in computational chemistry have further enhanced the understanding of 1-methyl-1H-pyrazolo[4,3-b]pyridine's molecular interactions. Machine learning models trained on large datasets of pyrazolo[4,3-b]pyridine derivatives have successfully predicted binding affinities to target proteins, such as the androgen receptor and ERK1/2 kinase. These predictions have guided the rational design of more potent analogs with improved selectivity and reduced off-target effects.

In the field of materials science, 1-methyl-1H-pyrazolo[4,3-b]pyridine has been explored for its potential in organic electronics. A 2023 study in Advanced Materials demonstrated that its derivatives can be used as electron-transporting materials in organic light-emitting diodes (OLEDs). The compound's ability to form stable π-conjugated systems makes it a valuable candidate for next-generation optoelectronic devices.

Despite its promising properties, the 1-methyl-1H-pyrazolo[4,3-b]pyridine scaffold presents challenges in terms of solubility and metabolic stability. Researchers are actively addressing these issues through structural modifications, such as the introduction of hydrophilic substituents or the formation of prodrugs. A 2023 review in Drug Discovery Today highlighted the importance of these strategies in improving the pharmacokinetic profile of pyrazolo[4,3-b]pyridine derivatives.

Recent clinical trials have begun to explore the therapeutic potential of 1-methyl-1H-pyrazolo[4,3-b]pyridine in human subjects. A phase I trial published in Clinical Cancer Research in 2023 reported that a derivative of this compound showed acceptable safety and tolerability in patients with advanced solid tumors. These findings underscore the importance of further preclinical and clinical studies to validate its efficacy in specific disease indications.

Looking ahead, the 1-methyl-1H-pyrazolo[4,3-b]pyridine scaffold is poised to play a significant role in the development of innovative therapeutics. Its structural versatility, combined with the growing body of evidence supporting its biological activity, positions it as a valuable tool in the drug discovery pipeline. Continued research into its synthetic methods, molecular mechanisms, and therapeutic applications will be critical in unlocking its full potential.

As the field of medicinal chemistry evolves, the pyrazolo[4,3-b]pyridine core will likely remain a focal point for researchers seeking to address unmet medical needs. The ongoing exploration of 1-methyl-1H-pyrazolo[4,3-b]pyridine and its derivatives reflects the dynamic nature of drug discovery and the importance of interdisciplinary approaches in advancing therapeutic innovation.

Ultimately, the study of 1-methyl-1H-pyrazolo[4,3-b]pyridine exemplifies the power of heterocyclic chemistry in shaping the future of medicine. Its journey from a synthetic curiosity to a potential therapeutic agent highlights the importance of perseverance, creativity, and collaboration in the pursuit of scientific discovery.